Cas no 2680700-50-7 (Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate)

• Product Name: Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
• CAS No: 2680700-50-7
• MF: C₇H₁₀INO₂
• MW: 267.064274311066
• CID: 5646710
• PubChem ID: 165909161
• Update Time: 2025-09-28

Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 3-iodoazetidine-1-carboxylate
• 2680700-50-7
• EN300-28282364
• Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate

• Inchi： 1S/C7H10INO2/c1-2-3-11-7(10)9-4-6(8)5-9/h2,6H,1,3-5H2
• InChI Key： CXQSBPRUUGXHSZ-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OCC=C)C1

Computed Properties

• Exact Mass: 266.97563g/mol
• Monoisotopic Mass: 266.97563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate

Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate (CAS No. 2680700-50-7): A Comprehensive Overview

Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate (CAS No. 2680700-50-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structure and reactivity, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a valuable building block in synthetic chemistry.

The structure of Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate consists of an azetidine ring functionalized with an iodo group and an allyl ester moiety. The presence of the iodo group makes it an excellent leaving group, facilitating a wide range of substitution reactions. Additionally, the allyl ester provides a handle for further functionalization, making this compound a valuable intermediate in the synthesis of complex molecules.

Recent research has highlighted the potential of Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The ability to introduce diverse functional groups through the iodo and allyl moieties allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.

In the context of medicinal chemistry, Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate has been explored for its role in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The flexibility offered by this compound allows for the creation of prodrugs with improved pharmacokinetic profiles, enhancing their therapeutic efficacy while reducing side effects.

The synthetic utility of Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate is further exemplified by its use in palladium-catalyzed cross-coupling reactions. These reactions are crucial for constructing carbon-carbon bonds and have been widely employed in the synthesis of complex organic molecules. A recent study in Organic Letters reported a highly efficient method for synthesizing substituted azetidines using this compound as a starting material. The method not only improved yields but also expanded the scope of possible substituents, opening new avenues for drug discovery.

In addition to its applications in drug development, Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate has found use in other areas of chemical research. For example, it has been utilized as a ligand in transition metal-catalyzed reactions, where its unique electronic properties enhance catalytic activity and selectivity. This versatility makes it an attractive candidate for developing new catalytic systems with improved performance.

The stability and handling of Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate are important considerations for researchers working with this compound. It is generally stable under standard laboratory conditions but should be stored at low temperatures to prevent degradation. Proper handling and storage practices are essential to maintain its integrity and ensure consistent results in experiments.

In conclusion, Prop-2-en-1-yl 3-iodoazetidine-1-carboxylate (CAS No. 2680700-50-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structure and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new applications and optimize existing methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions to pressing health challenges.